Dimethyl-(1H-pyrrolo[3,2-c]pyridin-3-ylmethyl)-amine

• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: N,N-dimethyl-1-(1H-pyrrolo[3,2-c]pyridin-3-yl)methanamine
• InChI: InChI=1S/C10H13N3/c1-13(2)7-8-5-12-10-3-4-11-6-9(8)10/h3-6,12H,7H2,1-2H3
• InChI Key: PRTHJMMZGTVKIB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CNC2=C1C=NC=C2

Description

Dimethyl-(1H-pyrrolo[3,2-c]pyridin-3-ylmethyl)-amine is a useful research compound. Its molecular formula is C10H13N3 and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-azaindole (1.19 g, 10.0 mmol), dimethylamine hydrochloride (0.98 g, 12.0 mmol) and paraformaldehyde (0.36 g, 12.0 mmol-equivalents) in 1-butanol is heated at reflux temperature for 5 h and concentrated in vacuo. The concentrate is diluted with saturated aqueous NaHCO3 and extracted with 4:1 CH2Cl2:ethanol. The combined extracts are dried over MgSO4, concentrated in vacuo and filtered. The filtercake is air-dried to afford the title compound as a yellow solid, 0.680 g (39% yield), identified by NMR analysis.